Cas no 852520-53-7 (3-Benzyloxy-5-isopropoxybenzoicacid)

3-Benzyloxy-5-isopropoxybenzoic acid is a synthetic benzoic acid derivative characterized by its benzyloxy and isopropoxy functional groups at the 3- and 5-positions, respectively. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern enhances reactivity in coupling reactions and facilitates further functionalization. The benzyloxy group offers protective properties, while the isopropoxy moiety contributes to solubility in organic solvents, making it versatile for diverse synthetic applications. The compound’s stability under standard conditions and well-defined structure ensure consistent performance in multi-step synthesis workflows.
3-Benzyloxy-5-isopropoxybenzoicacid structure
852520-53-7 structure
Product Name:3-Benzyloxy-5-isopropoxybenzoicacid
CAS No:852520-53-7
MF:C17H18O4
MW:286.322425365448
CID:69008
PubChem ID:53401103
Update Time:2025-10-14

3-Benzyloxy-5-isopropoxybenzoicacid Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyloxy-5-isopropoxybenzoic acid
    • 3-[(1-Methylethyl)oxy]-5-[(phenylmethyl)oxy]benzoic acid
    • 3-(benzyloxy)-5-isopropoxybenzoic acid
    • 3-phenylmethoxy-5-propan-2-yloxybenzoic acid
    • 3-[1-methylethoxy]-5-[benzyloxy]benzoic acid
    • 3-phenylmethoxy-5-propan-2-yloxy-benzoic acid
    • DTXSID00694802
    • 3-(Benzyloxy)-5-[(propan-2-yl)oxy]benzoic acid
    • FT-0747280
    • 3-benzyloxy-5-isopropoxy-benzoic acid
    • 852520-53-7
    • SCHEMBL712036
    • YHRXMGQEVPNUIL-UHFFFAOYSA-N
    • 3-Benzyloxy-5-isopropoxybenzoicacid
    • Inchi： 1S/C17H18O4/c1-12(2)21-16-9-14(17(18)19)8-15(10-16)20-11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3,(H,18,19)
    • InChI Key： YHRXMGQEVPNUIL-UHFFFAOYSA-N
    • SMILES： O(C1C=C(C(=O)O)C=C(C=1)OCC1C=CC=CC=1)C(C)C

Computed Properties

  • Exact Mass: 286.12100
  • Monoisotopic Mass: 286.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.173
  • PSA: 55.76000
  • LogP: 3.75100

3-Benzyloxy-5-isopropoxybenzoicacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B016667-50mg
3-Benzyloxy-5-isopropoxybenzoicacid
 852520-53-7
50mg
 $ 210.00 2022-06-07
TRC
B016667-100mg
3-Benzyloxy-5-isopropoxybenzoicacid
 852520-53-7
100mg
 $ 350.00 2022-06-07
TRC
B016667-250mg
3-Benzyloxy-5-isopropoxybenzoicacid
 852520-53-7
250mg
 $ 685.00 2022-06-07

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